Cas no 1602352-83-9 (1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)-)

1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)- structure

1602352-83-9 structure

Product Name:1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)-

CAS No:1602352-83-9

MF:C₈H₇ClN₄O

MW:210.620379686356

CID:5262751

Update Time:2025-09-19

1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)-
- Inchi： 1S/C8H7ClN4O/c1-4-2-5(3-14-4)6-11-7(9)13-8(10)12-6/h2-3H,1H3,(H2,10,11,12,13)
- InChI Key： DGHSVRGEXQGDRS-UHFFFAOYSA-N
- SMILES： N1=C(C2C=C(C)OC=2)N=C(Cl)N=C1N

1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01072195-1g	4-Chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95%	1g	￥7441.0	2023-04-10
Enamine	EN300-646582-0.05g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	0.05g	$1068.0	2025-03-15
Enamine	EN300-646582-0.1g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	0.1g	$1119.0	2025-03-15
Enamine	EN300-646582-0.25g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	0.25g	$1170.0	2025-03-15
Enamine	EN300-646582-0.5g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	0.5g	$1221.0	2025-03-15
Enamine	EN300-646582-1.0g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	1.0g	$1272.0	2025-03-15
Enamine	EN300-646582-2.5g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	2.5g	$2492.0	2025-03-15
Enamine	EN300-646582-5.0g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	5.0g	$3687.0	2025-03-15
Enamine	EN300-646582-10.0g	4-chloro-6-(5-methylfuran-3-yl)-1,3,5-triazin-2-amine	1602352-83-9	95.0%	10.0g	$5467.0	2025-03-15

1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-furanyl)- Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

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